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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B14862432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the molecular mechanisms of

Ampelopsin G (Dihydromyricetin, DHM), a natural flavonoid compound with significant

therapeutic potential. This document details its action on various signaling pathways and

provides protocols for key experiments to investigate its effects.

Summary of Quantitative Data
Ampelopsin G exhibits a range of biological activities across different cell types and disease

models. The following tables summarize key quantitative data from in vitro studies.

Table 1: Anti-proliferative Activity of Ampelopsin G in Cancer Cell Lines
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Cell Line
Cancer
Type

Assay IC50 (µM)
Exposure
Time (h)

Reference

HCCC9810
Cholangiocar

cinoma
MTT ~150 48 [1]

TFK-1
Cholangiocar

cinoma
MTT ~150 48 [1]

HepG2
Hepatocellula

r Carcinoma
CCK-8 ~100 48 [2]

HuH-6
Hepatoblasto

ma
CCK-8 ~150 48 [2]

AGS
Gastric

Cancer
MTT ~50-100 48-72 [3]

JAr
Choriocarcino

ma
MTT

~60-100

(mg/L)
48 [4]

Table 2: Effects of Ampelopsin G on Inflammatory and Cellular Markers
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Cell
Line/Model

Effect
Measured

Assay
Effective
Concentrati
on

Key
Findings

Reference

BV2 Microglia

Inhibition of

pro-

inflammatory

cytokines (IL-

1β, IL-6,

TNF-α)

ELISA 10-50 µM

Significant

reduction in

cytokine

production.

[5][6]

JAr Cells
Induction of

Apoptosis

Flow

Cytometry

(Annexin

V/PI)

40-100 mg/L

Dose-

dependent

increase in

apoptotic

cells (from

14.2% to

74.42%).

[4]

PHA-

stimulated

PBMCs

Inhibition of

Inflammatory

Cytokines

Not Specified 10-100 µg/mL

IFNγ, IL-12,

IL-17a, and

IL-2

production

inhibited by

up to 99%,

61%, 94%,

and 80%

respectively.

[7]

Leukocytes

Inhibition of

ROS

production

Not Specified 10-100 µg/mL

Dose-

dependent

inhibition of

ROS by 33%

to 51%.

[7]

Key Signaling Pathways Modulated by Ampelopsin
G
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Ampelopsin G exerts its effects by modulating several key signaling pathways involved in cell

growth, survival, inflammation, and metabolism.

Cancer Proliferation and Apoptosis
In cancer cells, Ampelopsin G induces apoptosis and inhibits proliferation through multiple

pathways:

PI3K/Akt/mTOR Pathway Inhibition: Ampelopsin G suppresses the phosphorylation of Akt

and mTOR, leading to decreased cell proliferation and survival.[8] This can also induce

protective autophagy in some cancer cells.

TRAIL/DR5 Pathway Activation: It upregulates the expression of death receptor 5 (DR5),

sensitizing cancer cells to TRAIL-mediated apoptosis.

p53 Pathway Activation: In some cancer types, Ampelopsin G can induce apoptosis through

a p53-dependent mechanism.[3][9]

SOD1/ROS Pathway Regulation: It can modulate the levels of reactive oxygen species

(ROS) to induce apoptosis in hepatoblastoma cells.[2]
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Figure 1: Ampelopsin G's anti-cancer signaling pathways.

Neuroprotection
Ampelopsin G demonstrates neuroprotective effects against oxidative stress-induced neuronal

cell death.

Akt and ERK1/2 Signaling: It protects PC12 cells from apoptosis by activating Akt and

ERK1/2 signaling pathways.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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